Cas no 1806999-73-4 (4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1806999-73-4
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4892455
• Update Time: 2025-10-17

4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5INO/c1-16-5-3(7(9)10)2-4(14)15-6(5)8(11,12)13/h2,7H,1H3
• InChI Key： QDOPRIVUHFXMQW-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(C(F)(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethyl)pyridine

Chemical Profile of 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1806999-73-4)

4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1806999-73-4) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. This compound belongs to the pyridine class, which is widely recognized for its role in medicinal chemistry as a core structural motif in numerous bioactive molecules. The presence of multiple fluorinated substituents, an iodine atom, and methoxy functional groups makes this compound a versatile intermediate for synthesizing more complex pharmacophores.

The molecular structure of 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethyl)pyridine incorporates three key functional groups that contribute to its chemical reactivity and biological significance. The difluoromethyl group (-CF₂-) is known for its ability to enhance metabolic stability and binding affinity, making it a popular choice in drug design. The iodo substituent at the 6-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex organic molecules. Additionally, the methoxy group (-OCH₃) at the 3-position introduces polarity and can influence the compound's solubility and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives with fluorinated substituents due to their promising pharmacological properties. The fluorine atoms in 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethyl)pyridine not only contribute to the compound's lipophilicity but also play a crucial role in modulating enzyme activity and receptor binding. For instance, studies have shown that fluorinated pyridines can improve the bioavailability of drugs by enhancing their resistance to metabolic degradation. This has led to increased interest in exploring derivatives of this compound for potential therapeutic applications.

One of the most compelling aspects of 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethyl)pyridine is its utility as a building block for synthesizing small molecule inhibitors targeting various disease-related pathways. Researchers have leveraged its structural framework to develop compounds with anti-inflammatory, anticancer, and antimicrobial properties. For example, recent studies have demonstrated that pyridine derivatives containing similar fluorinated moieties can interact with specific protein kinases, disrupting aberrant signaling pathways involved in tumor growth. The iodine atom at the 6-position further facilitates the introduction of additional functional groups, allowing for fine-tuning of the compound's biological activity.

The synthesis of 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethyl)pyridine typically involves multi-step organic transformations that highlight the compound's synthetic versatility. A common synthetic route begins with the preparation of a pyridine precursor followed by sequential introduction of the difluoromethyl, iodo, and methoxy groups. The trifluoromethyl group is often introduced through halogen-metal exchange reactions or metal-catalyzed cross-coupling processes. These synthetic strategies underscore the importance of this compound as a key intermediate in pharmaceutical manufacturing.

From a computational chemistry perspective, 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethyl)pyridine has been extensively studied to understand its electronic properties and potential interactions with biological targets. Molecular modeling studies have revealed that the fluorinated substituents enhance the compound's binding affinity by stabilizing key interactions with protein receptors. Additionally, computational analysis has helped identify optimal conformations for drug-like properties such as solubility and permeability. These insights are invaluable for guiding medicinal chemists in designing next-generation drugs based on this scaffold.

The growing interest in fluorinated pyridines has also spurred innovation in green chemistry approaches to their synthesis. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. For instance, transition metal-catalyzed reactions have been optimized to achieve selective functionalization of pyridine rings without generating harmful byproducts. Such advancements not only improve the sustainability of drug production but also make processes more cost-effective.

Future directions in the study of 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethyl)pyridine may include exploring its role in developing treatments for neurological disorders and infectious diseases. The unique combination of functional groups makes it an attractive candidate for designing molecules that can cross the blood-brain barrier or interact with bacterial enzymes. Furthermore, investigating its behavior in vivo will provide critical insights into its potential as a lead compound or intermediate for more complex drug candidates.

In conclusion, 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1806999-73-4) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and multifaceted applications. Its role as a versatile intermediate underscores its importance in drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to remain at the forefront of medicinal chemistry innovation.